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Compound of Interest

Compound Name: 3-Hydroxycoumarin

Cat. No.: B191489

Essential Safety and Handling Guide for 3-
Hydroxycoumarin

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety
protocols, personal protective equipment (PPE) recommendations, and disposal plans for 3-
Hydroxycoumarin.

Hazard Identification and Personal Protective
Equipment

3-Hydroxycoumarin is classified as harmful if swallowed[1][2]. It can also cause eye, skin, and
respiratory system irritation[3]. Therefore, adherence to proper safety measures is crucial. The
following table summarizes the recommended personal protective equipment.
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PPE Category Item Specification

Conforming to EN166 (EU) or
OSHA's eye and face

Eye/Face Protection Safety Glasses/Goggles ] ) ]
protection regulations in 29
CFR 1910.133 (US)[4][5]
Appropriate protective gloves

Skin Protection Gloves to prevent skin exposure.

Inspect prior to use[3][4][5][6].

Wear appropriate protective

Protective Clothing clothing to prevent skin
exposure[3][4].
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
Respiratory Protection Dust Mask/Respirator exposure limits are exceeded

or if irritation occurs. A dust
mask of type N95 (US) is

recommended[3][6].

Operational Plan: Safe Handling and Storage

Engineering Controls:

e Work in a well-ventilated area. The use of a chemical fume hood is recommended[3].

» Facilities should be equipped with an eyewash station and a safety shower[3][4].

Handling Procedures:

» Avoid breathing dust, vapor, mist, or gas[3]. Minimize dust generation and accumulation[4].
¢ Avoid contact with skin and eyes|3].

e Wash hands thoroughly after handling and before eating[4].
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o Use proper personal protective equipment as indicated in the table above.

Storage:

o Store in a cool, dry, and well-ventilated area[4].

o Keep the container tightly closed[3][4].

» Store away from incompatible materials such as strong oxidizing agents and strong bases.

Emergency Procedures

Emergency

Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical advice[3]

[4].

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Wash clothing before reuse. Seek

medical aid[4].

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.

Get medical aid immediately[4].

Ingestion

If the victim is conscious and alert, give 2-4
cupfuls of milk or water. Never give anything by
mouth to an unconscious person. Get medical

aid immediately[4].

Spills/Leaks

Vacuum or sweep up material and place it into a
suitable disposal container. Avoid generating

dusty conditions. Provide ventilation[3][4].

Disposal Plan
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Dispose of 3-Hydroxycoumarin and any contaminated packaging in accordance with all
applicable local, regional, and national regulations. It is recommended to use a licensed
professional waste disposal service[1]. Do not allow the product to enter drains[7].

Safe Handling Workflow

The following diagram outlines the procedural steps for the safe handling and disposal of 3-
Hydroxycoumarin.
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Safe Handling and Disposal Workflow for 3-Hydroxycoumarin
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Caption: Workflow for handling and disposing of 3-Hydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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